molecular formula C5H6BrF2NO B8584146 N-allyl-2-bromo-2,2-difluoroacetamide

N-allyl-2-bromo-2,2-difluoroacetamide

Cat. No.: B8584146
M. Wt: 214.01 g/mol
InChI Key: DUFXSLMWYOUJRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-allyl-2-bromo-2,2-difluoroacetamide is a useful research compound. Its molecular formula is C5H6BrF2NO and its molecular weight is 214.01 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H6BrF2NO

Molecular Weight

214.01 g/mol

IUPAC Name

2-bromo-2,2-difluoro-N-prop-2-enylacetamide

InChI

InChI=1S/C5H6BrF2NO/c1-2-3-9-4(10)5(6,7)8/h2H,1,3H2,(H,9,10)

InChI Key

DUFXSLMWYOUJRA-UHFFFAOYSA-N

Canonical SMILES

C=CCNC(=O)C(F)(F)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl bromodifluoroacetate (100 g) was cooled to 0° C., and allylamine (39 mL) was added dropwise. The mixture was stirred at room temperature for 14 hr, and concentrated under reduced pressure. Water was added to the residue, and the mixture was extracted with ethyl acetate. The extract was washed successively with 1 mol/L hydrochloric acid, water, saturated aqueous sodium hydrogen carbonate solution, and saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to give the title compound as a colorless oil (yield 105 g, 100%).
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
39 mL
Type
reactant
Reaction Step Two
Yield
100%

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